Cas no 1261789-70-1 (4'-Tert-butyl-3-(trifluoromethyl)biphenyl)

• Product Name: 4'-Tert-butyl-3-(trifluoromethyl)biphenyl
• CAS No: 1261789-70-1
• MF: C₁₇H₁₇F₃
• MW: 278.312095403671
• CID: 4992663
• Update Time: 2025-06-13

4'-Tert-butyl-3-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Tert-butyl-3-(trifluoromethyl)biphenyl

• Inchi： 1S/C17H17F3/c1-16(2,3)14-9-7-12(8-10-14)13-5-4-6-15(11-13)17(18,19)20/h4-11H,1-3H3
• InChI Key： SXARRWWXCNNPHR-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC(=CC=1)C(C)(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 305
• XLogP3: 6.1
• Topological Polar Surface Area: 0

Additional information on 4'-Tert-butyl-3-(trifluoromethyl)biphenyl

Introduction to 4'-Tert-butyl-3-(trifluoromethyl)biphenyl (CAS No. 1261789-70-1) and Its Emerging Applications in Modern Chemistry

4'-Tert-butyl-3-(trifluoromethyl)biphenyl, identified by the chemical identifier CAS No. 1261789-70-1, is a specialized organic compound that has garnered significant attention in the field of advanced materials and pharmaceutical chemistry. This biphenyl derivative, characterized by its bulky tert-butyl group and electron-withdrawing trifluoromethyl substituent, exhibits unique structural and electronic properties that make it a valuable candidate for various high-tech applications.

The molecular structure of 4'-Tert-butyl-3-(trifluoromethyl)biphenyl consists of two benzene rings connected at the para positions, with the tert-butyl group attached to one ring and the trifluoromethyl group on the other. This configuration imparts a high degree of steric hindrance and electronic modulation, which are critical factors in its utility across different scientific domains. The presence of fluorine atoms in the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it particularly interesting for drug development and material science.

In recent years, research into 4'-Tert-butyl-3-(trifluoromethyl)biphenyl has been driven by its potential in the development of advanced organic semiconductors and optoelectronic materials. The compound's rigid aromatic backbone and electron-deficient nature make it an excellent candidate for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic cells. Studies have demonstrated that incorporating this molecule into polymer matrices can significantly improve charge transport properties, leading to more efficient electronic devices.

Moreover, the pharmaceutical industry has shown keen interest in 4'-Tert-butyl-3-(trifluoromethyl)biphenyl due to its structural motifs that mimic natural bioactive molecules. The trifluoromethyl group is a well-known pharmacophore that enhances binding affinity and metabolic stability in drug candidates. Researchers have explored derivatives of this compound as potential inhibitors in various therapeutic pathways, including those related to inflammation and cancer metabolism. Preliminary studies suggest that modifications to the tert-butyl substituent can further tailor the pharmacokinetic profile of these molecules, opening new avenues for drug discovery.

The synthesis of 4'-Tert-butyl-3-(trifluoromethyl)biphenyl involves multi-step organic reactions, typically starting from commercially available biphenyl precursors. The introduction of the tert-butyl group is often achieved through Friedel-Crafts alkylation, while the trifluoromethyl group is incorporated via halogen-metal exchange followed by quenching with a fluorinated reagent. These synthetic routes highlight the compound's accessibility despite its complex structure, making it feasible for large-scale production where required.

From an environmental perspective, the stability provided by the fluorine atoms in 4'-Tert-butyl-3-(trifluoromethyl)biphenyl makes it a promising candidate for applications where chemical resistance is crucial. For instance, in coatings and adhesives, this compound can enhance durability against UV degradation and chemical exposure. Additionally, its low volatility reduces environmental impact during application processes compared to some traditional organic solvents used in similar industries.

The future prospects of 4'-Tert-butyl-3-(trifluoromethyl)biphenyl are vast, with ongoing research exploring its role in next-generation technologies such as flexible electronics and smart materials. As computational methods improve, virtual screening of derivatives can accelerate the discovery of novel compounds with enhanced functionalities. This synergy between experimental chemistry and computational modeling promises to unlock new possibilities for this versatile molecule.

In conclusion, 4'-Tert-butyl-3-(trifluoromethyl)biphenyl (CAS No. 1261789-70-1) stands as a testament to the ingenuity of modern chemical synthesis and its broad applicability across multiple industries. Its unique structural features offer solutions to complex challenges in electronics, pharmaceuticals, and materials science, ensuring its continued relevance in scientific advancements.